Cas no 2580201-62-1 (1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride)

• Product Name: 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride
• CAS No: 2580201-62-1
• MF: C₆H₁₃ClN₄O
• MW: 192.646619558334
• MDL: MFCD33020257
• CID: 5658847
• PubChem ID: 155858656
• Update Time: 2025-05-24

1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4879396874
• 2580201-62-1
• 1-[5-(ethoxymethyl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride
• [5-(Ethoxymethyl)-1H-1,2,4-triazol-3-yl]methanamine;hydrochloride
• EN300-27713220
• 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride

• MDL： MFCD33020257
• Inchi： 1S/C6H12N4O.ClH/c1-2-11-4-6-8-5(3-7)9-10-6;/h2-4,7H2,1H3,(H,8,9,10);1H
• InChI Key： ASGZWGLLDIZNHT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CC1=NC(CN)=NN1

Computed Properties

• Exact Mass: 192.0777887g/mol
• Monoisotopic Mass: 192.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8Ų

Additional information on 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride

Introduction to 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride (CAS No. 2580201-62-1)

1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2580201-62-1, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of an ethoxymethyl substituent and a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The 1,2,4-triazole core structure is known for its stability and ability to interact with various biological targets, including enzymes and receptors. This structural motif has been extensively studied for its potential in treating a variety of diseases, such as infections, inflammation, and even certain types of cancer. The hydrochloride form of the compound ensures better crystallinity and stability, which are crucial factors in pharmaceutical formulations.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multiple functional groups that can simultaneously interact with biological targets. The ethoxymethyl group in 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride not only contributes to the compound's solubility but also potentially influences its binding affinity and selectivity. This dual functionality makes it an attractive scaffold for developing novel therapeutic agents.

In the context of drug discovery, the triazole ring is particularly valuable due to its ability to form hydrogen bonds and participate in π-stacking interactions with biological targets. These interactions are essential for achieving high binding affinity and specificity. The hydrochloride salt form further enhances these interactions by improving the compound's solubility in both aqueous and organic solvents, facilitating its use in various experimental and industrial applications.

Current research in the field of heterocyclic chemistry has shown that modifications to the triazole core can significantly alter its pharmacological properties. For instance, studies have demonstrated that substituents at specific positions on the triazole ring can enhance activity against certain enzymes or receptors. The ethoxymethyl group in 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride is strategically positioned to maximize these interactions while maintaining overall structural stability.

The hydrochloride salt form of this compound also plays a critical role in its pharmacokinetic profile. Salts are often used in pharmaceuticals to improve dissolution rates and bioavailability, which are key factors in determining a drug's efficacy. The hydrochloride form of 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride ensures that the compound is highly soluble in water, making it suitable for oral or intravenous administration.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which can be targeted by small molecules like triazoles. Preliminary studies have suggested that derivatives of 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride may inhibit key inflammatory enzymes such as COX-2 and LOX. These findings are particularly promising given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and their associated side effects.

Another area of interest is the potential use of this compound in oncology research. Triazoles have been shown to exhibit antitumor activity by inhibiting specific enzymes involved in cell proliferation and survival. The unique structure of 1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride, with its ethoxymethyl substituent and hydrochloride salt form, may confer additional advantages such as improved bioavailability and reduced toxicity compared to existing antitumor agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired structure. The final product is characterized using spectroscopic methods such as NMR spectroscopy (Nuclear Magnetic Resonance) and mass spectrometry (MS) to confirm its identity and purity.

In conclusion,1-5-(ethoxymethyl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride (CAS No. 2580201-62-1) is a structurally complex yet promising chemical entity with significant potential in pharmaceutical research. Its unique combination of functional groups enhances its solubility and bioavailability while allowing for interaction with multiple biological targets. Ongoing studies aim to further elucidate its mechanism of action and explore its therapeutic applications across various disease areas.